1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid

• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 1-(1-ethylpiperidin-4-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H24N2O2/c1-2-14-7-5-12(6-8-14)15-9-3-11(4-10-15)13(16)17/h11-12H,2-10H2,1H3,(H,16,17)
• InChI Key: HHQCAVRWIBNDLH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCC(CC2)C(=O)O

Description

1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid is a compound with a complex structure, featuring two piperidine rings connected by a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid typically involves the reaction of 1-ethylpiperidine with piperidine-4-carboxylic acid under controlled conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and alkylating agents (e.g., methyl iodide). The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-Ethylpiperidine-4-carboxylic acid: Shares a similar structure but lacks the additional piperidine ring.

1-Piperazinecarboxylic acid, 4-(4-piperidinyl)-, 1,1-dimethylethyl ester: Another compound with a piperidine ring, but with different substituents and functional groups.

Uniqueness

1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid is unique due to its dual piperidine ring structure, which imparts distinct chemical and biological properties. This structural feature makes it a valuable compound for various research and industrial applications .